1-methyl-4-{1-[(3-methylphenoxy)acetyl]-4-piperidinyl}piperazine oxalate

• IUPAC Name: 2-(3-methylphenoxy)-1-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]ethanone;oxalic acid
• InChI: InChI=1S/C19H29N3O2.C2H2O4/c1-16-4-3-5-18(14-16)24-15-19(23)22-8-6-17(7-9-22)21-12-10-20(2)11-13-21;3-1(4)2(5)6/h3-5,14,17H,6-13,15H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: BNAYMZJLJDMJFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCC(CC2)N3CCN(CC3)C.C(=O)(C(=O)O)O
• Molecular Formula: C21H31N3O6
• Molecular Weight: 421.5 g/mol

Description

1-methyl-4-{1-[(3-methylphenoxy)acetyl]-4-piperidinyl}piperazine oxalate is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. It is a piperazine derivative that has been synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 1-methyl-4-{1-[(3-methylphenoxy)acetyl]-4-piperidinyl}piperazine oxalate is complex and involves the modulation of certain neurotransmitter systems in the brain. It has been shown to have a high affinity for certain receptors in the brain, including the dopamine and serotonin receptors, which are involved in a wide range of physiological and psychological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. It has been shown to have a wide range of potential effects on the brain and body, including the modulation of neurotransmitter systems, the regulation of certain physiological processes, and the potential for the treatment of certain diseases and disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-methyl-4-{1-[(3-methylphenoxy)acetyl]-4-piperidinyl}piperazine oxalate in lab experiments include its unique properties and potential applications in scientific research. However, there are also limitations to its use, including the complexity of the synthesis process and the potential for side effects and toxicity.

Future Directions

There are many potential future directions for the study of 1-methyl-4-{1-[(3-methylphenoxy)acetyl]-4-piperidinyl}piperazine oxalate. Some potential areas of research include the development of new therapeutic agents for the treatment of neurological disorders, the investigation of the potential use of the compound in cancer therapy, and the exploration of its potential applications in the field of drug discovery and development.
In conclusion, this compound is a complex and fascinating chemical compound that has gained significant attention in the field of scientific research. Its unique properties and potential applications make it an important tool for studying the function of certain neurotransmitter systems in the brain, as well as a potential therapeutic agent for a wide range of diseases and disorders. As research in this area continues to evolve, there is no doubt that this compound will continue to play an important role in the field of scientific research for many years to come.

Scientific Research Applications

1-methyl-4-{1-[(3-methylphenoxy)acetyl]-4-piperidinyl}piperazine oxalate has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of potential uses, including as a tool for studying the function of certain neurotransmitter systems in the brain, as a potential treatment for certain neurological disorders, and as a potential therapeutic agent for cancer.